Cas no 1155605-37-0 ([(4-bromophenyl)methyl](1-cyclopropylethyl)amine)

• Product Name: [(4-bromophenyl)methyl](1-cyclopropylethyl)amine
• CAS No: 1155605-37-0
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5056258
• Update Time: 2025-06-13

[(4-bromophenyl)methyl](1-cyclopropylethyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)-1-cyclopropylethanamine
• N-[(4-bromophenyl)methyl]-1-cyclopropylethanamine
• [(4-bromophenyl)methyl](1-cyclopropylethyl)amine

• Inchi： 1S/C12H16BrN/c1-9(11-4-5-11)14-8-10-2-6-12(13)7-3-10/h2-3,6-7,9,11,14H,4-5,8H2,1H3
• InChI Key： GRYCYVPOKMSRRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: 3.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-bromophenyl)methyl](1-cyclopropylethyl)amine

Research Brief on [(4-bromophenyl)methyl](1-cyclopropylethyl)amine (CAS: 1155605-37-0) in Chemical Biology and Pharmaceutical Applications

The compound [(4-bromophenyl)methyl](1-cyclopropylethyl)amine (CAS: 1155605-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a bromophenyl moiety and a cyclopropylethylamine group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that [(4-bromophenyl)methyl](1-cyclopropylethyl)amine exhibits affinity for specific serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in preclinical models of depression and anxiety, with a favorable safety profile compared to existing therapeutics.

In addition to its neurological applications, this compound has been explored for its anti-inflammatory and antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key inflammatory pathways, such as the NF-κB signaling cascade, which is implicated in chronic inflammatory diseases. Furthermore, its structural similarity to known antimicrobial agents has prompted investigations into its efficacy against resistant bacterial strains, with early results showing promising activity against Gram-positive pathogens.

The synthesis and optimization of [(4-bromophenyl)methyl](1-cyclopropylethyl)amine have also been a focal point of recent research. Advances in catalytic methods have enabled more efficient and scalable production of this compound, as detailed in a 2024 publication in Organic Process Research & Development. These developments are critical for supporting further preclinical and clinical studies, ensuring a steady supply of high-quality material for research purposes.

Looking ahead, the potential of [(4-bromophenyl)methyl](1-cyclopropylethyl)amine in drug discovery remains vast. Ongoing studies are exploring its utility in targeted therapies, particularly in oncology, where its ability to interfere with specific metabolic pathways is being investigated. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in various therapeutic areas.

In conclusion, [(4-bromophenyl)methyl](1-cyclopropylethyl)amine (CAS: 1155605-37-0) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties, coupled with advancements in synthesis and characterization, underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its therapeutic benefits and bring innovative treatments to patients.